Cas no 1355247-97-0 (Methyl 1-cyclopentylazetidine-3-carboxylate)

• Product Name: Methyl 1-cyclopentylazetidine-3-carboxylate
• CAS No: 1355247-97-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD21333056
• CID: 1037700
• PubChem ID: 70699687
• Update Time: 2025-06-11

Methyl 1-cyclopentylazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-cyclopentylazetidine-3-carboxylate
• DB-360878
• 1355247-97-0
• Methyl1-cyclopentylazetidine-3-carboxylate
• BS-25589
• CS-0211294
• SB50841
• MFCD21333056
• DTXSID50742802

• MDL： MFCD21333056
• Inchi： 1S/C10H17NO2/c1-13-10(12)8-6-11(7-8)9-4-2-3-5-9/h8-9H,2-7H2,1H3
• InChI Key： YJCDPYTUKIJNNS-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C1)C1CCCC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 237.4±33.0 °C at 760 mmHg
• Flash Point: 87.7±16.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 1-cyclopentylazetidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Methyl 1-cyclopentylazetidine-3-carboxylate

Methyl 1-cyclopentylazetidine-3-carboxylate (CAS No. 1355247-97-0): A Comprehensive Overview in Modern Chemical Biology

Methyl 1-cyclopentylazetidine-3-carboxylate (CAS No. 1355247-97-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, featuring a cyclopentylazetidine core, represents a fascinating example of how structural modifications can influence biological activity and reactivity. The precise arrangement of atoms in its molecular structure makes it a valuable scaffold for the development of novel pharmaceuticals and bioactive molecules.

The cyclopentylazetidine moiety is particularly noteworthy, as it introduces a rigid cyclic framework that can enhance the stability and binding affinity of potential drug candidates. This structural feature is often exploited in medicinal chemistry to optimize pharmacokinetic profiles and target specificity. The presence of a carboxylate group at the 3-position and a methyl ester at the 1-position further diversifies its chemical behavior, enabling various functionalization strategies that are crucial for drug design.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their widespread presence in biologically active natural products and synthetic drugs. Among these, azetidine derivatives have shown promise in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of a cyclopentyl group into the azetidine ring system not only enhances metabolic stability but also introduces additional conformational flexibility, which can be leveraged to improve drug-like properties.

One of the most compelling aspects of Methyl 1-cyclopentylazetidine-3-carboxylate is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of peptidomimetics and other bioactive scaffolds, where its cyclopentylazetidine core provides a reliable starting point for further derivatization. The ester functionality at the 1-position allows for facile introduction of various substituents, enabling the fine-tuning of biological activity through structure-activity relationship (SAR) studies.

Recent studies have highlighted the role of Methyl 1-cyclopentylazetidine-3-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its derivatives as potential inhibitors of specific enzymes involved in inflammatory pathways. The rigid cyclopentyl ring facilitates optimal positioning within the enzyme's active site, while the azetidine moiety contributes to stable interactions through hydrogen bonding or hydrophobic effects. Such findings underscore the compound's significance as a lead compound in drug discovery initiatives.

The synthesis of Methyl 1-cyclopentylazetidine-3-carboxylate typically involves multi-step organic transformations that highlight its synthetic versatility. Key steps often include cyclization reactions to form the azetidine ring system, followed by functional group modifications to introduce the cyclopentyl and ester groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for academic and industrial research purposes.

The chemical properties of Methyl 1-cyclopentylazetidine-3-carboxylate also make it an interesting candidate for material science applications beyond pharmaceuticals. Its ability to undergo selective modifications allows for the creation of polymers and functional materials with tailored properties. For example, researchers have investigated its incorporation into polymeric matrices to enhance material stability or to create stimuli-responsive systems that can release active compounds under specific conditions.

In conclusion, Methyl 1-cyclopentylazetidine-3-carboxylate (CAS No. 1355247-97-0) is a multifaceted compound with significant potential in both chemical biology and material science. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of drug discovery and materials engineering.